Cas no 20482-21-7 (8-O-Acetyltorilolone)

8-O-Acetyltorilolone Properties

Names and Identifiers

• 8-O-Acetyltorilolone
• 20482-21-7
• [(5S,6R,8S,8aR)-5-(2-hydroxypropan-2-yl)-3,8-dimethyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-6-yl] acetate
• AKOS032962683

• InChIKey： WGWWLRBCCJXTGQ-UODBANLJSA-N
• Inchi： InChI=1S/C17H26O4/c1-9-6-16(21-11(3)18)14(17(4,5)20)7-13-10(2)15(19)8-12(9)13/h9,12,14,16,20H,6-8H2,1-5H3/t9-,12+,14-,16+/m0/s1
• SMILES： CC1CC(C(CC2=C(C(=O)CC12)C)C(C)(C)O)OC(=O)C

Computed Properties

• Exact Mass: 294.18300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 294.18310931g/mol
• Heavy Atom Count: 21
• Complexity: 489
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 2.64060
• PSA: 63.60000
• Boiling Point: 410.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 141.9±22.2 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),